![molecular formula C21H19ClN2O5 B3019094 3-(4-chlorobutanamido)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)benzofuran-2-carboxamide CAS No. 888465-85-8](/img/structure/B3019094.png)
3-(4-chlorobutanamido)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)benzofuran-2-carboxamide
Overview
Description
The compound is a complex organic molecule with several functional groups. It contains a benzofuran moiety, a dihydrobenzo[b][1,4]dioxin moiety, and a chlorobutanamido moiety . These types of compounds are often synthesized for their potential biological activities .
Molecular Structure Analysis
The overall geometry of similar molecules is largely planar, but slightly kinked, leading to a dihedral angle between the planes of the benzene rings at either side of the molecule .Scientific Research Applications
Organic Light-Emitting Devices (OLEDs)
This compound has been used in the molecular design of twisted dihydrobenzodioxin phenanthroimidazole derivatives for non-doped blue organic light-emitting devices . The pyrenyl dihydrobenzodioxin phenanthroimidazole-based non-doped OLED exhibits blue emission with a luminance of 53,890 cd m−2, power efficiency of 5.86 lm W−1, external quantum efficiency of 5.30%, and current efficiency of 6.90 cd A−1 .
Immunomodulators
The compound is also useful as an immunomodulator . Immunomodulators are substances that help to regulate the immune system. This can be particularly beneficial in diseases where the immune system is either overactive or underactive .
Cancer Treatment
The compound has potential applications in the treatment of various diseases, including cancer . It can be used in pharmaceutical compositions that are useful for the treatment of cancer .
Treatment of Infectious Diseases
In addition to cancer, the compound can also be used in the treatment of infectious diseases . This is likely due to its immunomodulatory properties, which can help to boost the body’s natural defenses against infection .
Drug Development
Given its potential applications in treating diseases and its immunomodulatory properties, this compound could be a valuable target for drug development . It could be used as a base to develop new drugs for treating a variety of conditions .
Research Tool
Finally, this compound can be used as a research tool in the study of diseases and the immune system . Its unique properties make it a valuable tool for researchers studying these areas .
Mechanism of Action
Target of Action
Compounds containing the2,3-dihydrobenzo[b][1,4]dioxin-6-yl moiety have been reported to be useful as immunomodulators , suggesting that this compound may interact with components of the immune system.
Mode of Action
It’s worth noting that compounds with similar structures have been used in the construction ofblue-emissive phenanthroimidazole-functionalized target molecules . These molecules exhibit an up-conversion of triplets to singlets via a triplet–triplet annihilation (TTA) process , which might hint at a possible interaction mechanism of this compound.
Biochemical Pathways
The compound’s potential role as an immunomodulator suggests it may influence pathways related to immune response.
Result of Action
Compounds with similar structures have been used in the construction of organic light-emitting diodes (oleds) that exhibit blue emission . This suggests that the compound might have potential applications in the field of optoelectronics.
Action Environment
It’s worth noting that the performance of similar compounds in oleds has been attributed to the triplet–triplet annihilation (tta) contribution to the electroluminescent process , which might be influenced by environmental conditions such as temperature and pressure.
properties
IUPAC Name |
3-(4-chlorobutanoylamino)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19ClN2O5/c22-9-3-6-18(25)24-19-14-4-1-2-5-15(14)29-20(19)21(26)23-13-7-8-16-17(12-13)28-11-10-27-16/h1-2,4-5,7-8,12H,3,6,9-11H2,(H,23,26)(H,24,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ARPYGBWZPKTTHX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)NC(=O)C3=C(C4=CC=CC=C4O3)NC(=O)CCCCl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19ClN2O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-chlorobutanamido)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)benzofuran-2-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[4-[(3-Methylphenyl)methyl]morpholin-2-yl]-thiomorpholin-4-ylmethanone](/img/structure/B3019014.png)
![2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(6-ethoxybenzo[d]thiazol-2-yl)acetamide](/img/structure/B3019016.png)
![4-tert-butyl-N-[2-(4-ethoxyphenyl)-4-oxo-4H-chromen-6-yl]benzamide](/img/structure/B3019017.png)
![6-[(3-Nitrophenyl)methylsulfanyl]-3-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazine](/img/structure/B3019019.png)
![N-(4-(2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)phenyl)benzo[b]thiophene-2-carboxamide](/img/structure/B3019020.png)
![4-Chlorobenzyl 4-[(4-fluorophenyl)sulfanyl]-7,9-dimethylpyrido[3',2':4,5]thieno[3,2-d]pyrimidin-2-yl sulfide](/img/structure/B3019023.png)
![(2E)-3-(2H-1,3-benzodioxol-5-yl)-1-[3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidin-1-yl]prop-2-en-1-one](/img/structure/B3019026.png)
![Ethyl 6-isopropyl-2-(2-phenoxybenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride](/img/structure/B3019032.png)